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Compound of Interest

Compound Name:
3-(chloromethyl)-4-nitro-1H-

pyrazole

Cat. No.: B13597566

Get Quote

High-Value Scaffold for Kinase Inhibitor & Agrochemical Synthesis

Executive Summary
3-(Chloromethyl)-4-nitro-1H-pyrazole is a versatile heterocyclic building block characterized

by a trifunctional core: an electrophilic chloromethyl arm, a reducible nitro group, and a

nucleophilic pyrazole nitrogen. This compound serves as a critical "lynchpin" intermediate in

the synthesis of next-generation kinase inhibitors (e.g., JAK, Aurora kinase targets) and

advanced agrochemicals. Its utility lies in the orthogonal reactivity of its functional groups,

allowing for sequential, regioselective derivatization. This guide outlines the physicochemical

profile, validated synthesis protocols, and handling procedures for researchers in medicinal and

process chemistry.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Description/Value

IUPAC Name 3-(Chloromethyl)-4-nitro-1H-pyrazole

Molecular Formula

Molecular Weight 161.55 g/mol

Precursor CAS
1479085-67-0 (Alcohol form: (4-nitro-1H-

pyrazol-3-yl)methanol)

Physical State Off-white to pale yellow solid (typically)

Solubility
Soluble in DMSO, DMF, THF, Ethyl Acetate;

limited solubility in water.

Stability

Moisture sensitive; the chloromethyl group is

susceptible to hydrolysis. Store under inert

atmosphere at -20°C.

pKa (Predicted) ~10.5 (Pyrazole NH)

Synthetic Routes & Manufacturing
The synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole is most reliably achieved through the

functionalization of its hydroxymethyl precursor. The introduction of the nitro group is generally

performed prior to the chlorination to prevent side reactions involving the sensitive alkyl

chloride.

Retrosynthetic Analysis
The most robust pathway involves the nitration of a pyrazole-3-carboxylate or 3-methylpyrazole

derivative, followed by oxidation/reduction sequences to generate the alcohol, which is then

converted to the chloride.

Validated Synthesis Protocol
Objective: Synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole from (4-nitro-1H-pyrazol-3-

yl)methanol.

Reagents:
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(4-Nitro-1H-pyrazol-3-yl)methanol (1.0 eq)

Thionyl Chloride (

) (1.5 - 2.0 eq) or Methanesulfonyl chloride (

)

Dichloromethane (DCM) or Chloroform (anhydrous)

Catalytic DMF (Dimethylformamide)

Step-by-Step Methodology:

Preparation: Charge a flame-dried round-bottom flask with (4-nitro-1H-pyrazol-3-yl)methanol

suspended in anhydrous DCM under

atmosphere.

Activation: Cool the suspension to 0°C. Add a catalytic amount of DMF (2-3 drops).

Chlorination: Dropwise add Thionyl Chloride (

) over 15 minutes. The reaction is exothermic; maintain internal temperature <10°C.

Mechanistic Insight: DMF catalyzes the reaction by forming the Vilsmeier-Haack type

chloroiminium intermediate, which is a more potent electrophile than

alone, facilitating the conversion of the electron-deficient alcohol (due to the nitro group).

Reflux: Allow the mixture to warm to room temperature, then reflux gently (40°C) for 2–4

hours until TLC indicates consumption of the starting alcohol.

Workup: Evaporate volatiles under reduced pressure. The excess

and

/

byproducts are removed.
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Purification: The residue is typically a hydrochloride salt or a free base depending on workup.

Triturate with cold diethyl ether or hexane to obtain the solid product. Avoid aqueous workup

if possible to prevent hydrolysis back to the alcohol.

Yield: Typically 85–95% conversion.

Synthesis Workflow Visualization
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Figure 1: Step-wise synthetic pathway from carboxylic acid precursor to the target chloromethyl

derivative.

Reactivity Profile & Applications
The core value of this scaffold is its ability to undergo orthogonal functionalization. The

presence of the nitro group at C4 significantly influences the reactivity of the C3-chloromethyl

group and the N1-nitrogen.

Key Reaction Pathways
Nucleophilic Substitution (

) at C3: The chloromethyl group is highly activated for displacement by nucleophiles (amines,
thiols, alkoxides) due to the electron-withdrawing nature of the adjacent pyrazole ring and
the nitro group.

Application: Synthesis of benzylic-type amines or ethers.

N-Alkylation (N1): The pyrazole NH is acidic (pKa ~10-11). Deprotonation with bases (

,

) allows for alkylation at N1.
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Regioselectivity Note: Alkylation can occur at N1 or N2. Steric bulk at C3/C5 often dictates

the ratio.

Nitro Reduction: The C4-nitro group can be reduced to an amine (

) using

,

, or catalytic hydrogenation (

).

Caution: Hydrogenation of the nitro group in the presence of the alkyl chloride can lead to

hydrogenolysis (dechlorination). Chemoselective reduction (e.g., using Iron or Tin) is

preferred if the chloride must be retained.

Divergent Synthesis Map

3-(Chloromethyl)-4-nitro-1H-pyrazole

C3-Functionalized
(Aminomethyl/Thiomethyl)

SN2 Displacement
(Retains Nitro)

N-Alkylated Scaffold

N-Alkylation

4-Amino-3-(chloromethyl)pyrazole

Nitro Reduction
(Chemoselective)

Nucleophiles (R-NH2, R-SH) Base + R-X Reduction (Fe/HCl)

Click to download full resolution via product page

Figure 2: Divergent reactivity profile showing three distinct vectors for chemical modification.

Safety & Handling Guidelines
As an alkylating agent and nitro compound, strict safety protocols are mandatory.
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Genotoxicity Warning: Chloromethyl heterocycles are potential alkylating agents. They

should be handled as potential mutagens/carcinogens. Use a fume hood and double-gloving

(Nitrile/Neoprene).

Lachrymator: Benzyl-chloride analogs often irritate mucous membranes. Eye protection is

critical.

Energetic Potential: While small scale (<10g) is generally stable, nitro-pyrazoles can be

energetic. Avoid excessive heat or friction, especially with dry solids.

Decontamination: Quench spills with dilute ammonia or sodium methoxide solution to

convert the alkyl chloride to a less toxic amine or ether.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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